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Introduction

CJ-15208, and specifically its D-Trp isomer, is a potent and orally bioavailable macrocyclic
tetrapeptide that acts as a selective antagonist of the kappa opioid receptor (KOR).[1][2][3][4]
The KOR system is implicated in stress, mood regulation, and the motivational aspects of drug
addiction. KOR antagonists like CJ-15208 are valuable research tools for investigating the role
of the dynorphin/KOR system in the negative affective states associated with drug withdrawal
and in mediating relapse to drug-seeking behavior.[1][2][5][6]

One of the key preclinical models for studying the motivational effects of drugs and the
potential of compounds to prevent relapse is the Conditioned Place Preference (CPP)
paradigm.[7][8][9] This protocol details the use of CJ-15208 in a CPP model of cocaine-seeking
behavior, specifically focusing on its ability to prevent stress-induced reinstatement of an
extinguished cocaine preference.

Mechanism of Action: KOR Antagonism
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CJ-15208 exerts its effects by blocking the signaling of the kappa opioid receptor, a G protein-
coupled receptor (GPCR).[10] Endogenous ligands, such as dynorphins, or exogenous KOR
agonists typically activate the receptor, leading to the inhibition of adenylyl cyclase and the
activation of downstream kinase cascades, including the p38 mitogen-activated protein kinase
(MAPK) pathway.[11] The activation of the p38 MAPK pathway via B-arrestin2 is particularly
associated with the aversive and dysphoric effects of KOR activation, which are thought to
contribute to relapse.[10] As an antagonist, CJ-15208 binds to the KOR but does not activate it,
thereby preventing the downstream signaling that contributes to stress-induced reinstatement
of drug-seeking.
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Caption: Signaling pathway of the Kappa Opioid Receptor (KOR) and the antagonistic action of
CJ-15208.

Experimental Application: Prevention of Stress-
Induced Reinstatement of Cocaine CPP

This application focuses on a widely used protocol where a CPP for cocaine is established in
mice, the preference is then extinguished, and subsequently, a stressor is used to reinstate the
drug-seeking behavior. CJ-15208 is administered before the stressor to evaluate its efficacy in
preventing the reinstatement of cocaine preference.

Animal Model and Apparatus
e Species: Mouse (e.g., C57BL/6J)
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o Apparatus: A standard three-chamber CPP apparatus is typically used. The two larger outer
chambers should have distinct visual and tactile cues (e.qg., different wall patterns and floor
textures), while the smaller central chamber is neutral.[2][7]

Dosing and Administration of CJ-15208

The D-Trp isomer of CJ-15208 is orally bioavailable.[1]
o Route of Administration: Oral gavage (p.o.)

e Vehicle: A common vehicle is a mixture of DMSO, Solutol HS 15, and sterile saline (e.g., 5%
DMSO, 15% Solutol, 80% saline).[6]

» Effective Doses: Doses of 10, 30, and 60 mg/kg have been shown to be effective in
preventing reinstatement of cocaine CPP, with higher doses showing greater efficacy.[5][12]
[13]

o Timing of Administration: CJ-15208 should be administered prior to the stress-induced
reinstatement session. A pretreatment time of 3 hours has been shown to be effective for
preventing stress-induced reinstatement.[12][13]

Detailed Experimental Protocol

The entire protocol can be broken down into four distinct phases.
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Phase 1: Pre-Test (Habituation)

Day 1: Pre-Test
Allow free access to all chambers for 15-20 min.
Record baseline preference.

Phase 2: Cpnditioning

Days 2, 4, 6, 8: Cocaine Conditioning
Inject Cocaine (e.g., 10 mg/kg, s.c.).
Confine to one outer chamber for 30 min.

Days 3, 5, 7, 9: Saline Conditioning
Inject Saline.
Confine to the opposite chamber for 30 min.

Phase 3: Post-Test & Extinction

Day 10: Post-Test
Test preference in a drug-free state for 15-20 min.

l

Days 11+: Extinction
Daily drug-free sessions (15-20 min).
Continue until preference is extinguished.

Phase 4: Reingtatement Test

Reinstatement Day:
Administer CJ-15208 (e.g., 60 mg/kg, p.o.) or Vehicle.

3 hours post-treatment:
Induce stress (e.g., 15 min Forced Swim Stress).

Immediately post-stress:
Test preference in a drug-free state for 15-20 min.

Click to download full resolution via product page

Caption: Experimental workflow for the CJ-15208 Conditioned Place Preference protocol.
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Phase 1: Pre-Test (Habituation) - Day 1

» Handle mice for several days prior to the start of the experiment to acclimate them to the
researcher.

e On the pre-test day, place each mouse in the central chamber of the CPP apparatus and
allow it to freely explore all three chambers for 15-20 minutes.[2][4]

o Record the time spent in each of the outer chambers to establish baseline preference.

e An unbiased design is often preferred, where the drug-paired chamber is assigned randomly
(counterbalanced across the group).[1][14][15] Alternatively, in a biased design, the initially
non-preferred chamber is paired with the drug.[1][9][15]

Phase 2: Conditioning - Days 2-9

This phase typically involves alternating daily injections of cocaine and saline.
» Cocaine Conditioning Days (e.g., Days 2, 4, 6, 8):

o Administer cocaine hydrochloride (e.g., 10 mg/kg, subcutaneously [s.c.] or
intraperitoneally [i.p.]).[2][12][16]

o Immediately place the mouse into its assigned drug-paired chamber for 30 minutes, with
access to the other chambers blocked.[2][4]

» Saline Conditioning Days (e.g., Days 3, 5, 7, 9):
o Administer an equivalent volume of sterile saline.

o Immediately place the mouse into the opposite chamber (vehicle-paired) for 30 minutes.[2]

Phase 3: Post-Test and Extinction - Day 10 onwards

o Post-Test (Day 10):

o One day after the final conditioning session, conduct a drug-free preference test identical
to the pre-test (15-20 minutes of free exploration).
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o A significant increase in time spent in the drug-paired chamber compared to the pre-test
indicates successful conditioning.

o Extinction (Days 11+):
o Conduct daily, drug-free preference test sessions (15-20 minutes).

o Continue these sessions until the preference for the cocaine-paired chamber is
extinguished, meaning the time spent in that chamber is no longer significantly different
from the pre-test baseline.[12][17][18] This may take several days to weeks.

Phase 4: Reinstatement Test

e Once the extinction criterion is met, the reinstatement phase can begin.
o Administer CJ-15208 (e.g., 10, 30, or 60 mg/kg, p.o.) or vehicle to separate groups of mice.

e Three hours after administration, expose the mice to a stressor. A common stressor is a
forced swim test, which involves placing the mouse in a cylinder of water (e.g., 30°C) for 15
minutes from which it cannot escape.[12][17][19]

o Immediately after the stress session, dry the mouse and place it in the CPP apparatus for a
15-20 minute preference test.

e Record the time spent in each chamber. Successful reinstatement is observed in the vehicle
group as a significant increase in time spent in the cocaine-paired chamber. The efficacy of
CJ-15208 is determined by its ability to block this reinstatement.

Data Presentation and Analysis

All quantitative data should be clearly structured for comparison. Data is typically presented as
the mean time (in seconds) spent in the drug-paired chamber + SEM. Statistical analysis is
crucial for interpretation.

» Preference Score: Often calculated as (Time in drug-paired chamber) - (Time in vehicle-
paired chamber).
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 Statistical Tests: Repeated measures ANOVA or t-tests are appropriate for comparing
preference scores across the different phases of the experiment (Pre-test vs. Post-test, Post-
test vs. Extinction, Extinction vs. Reinstatement).
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Time in Drug-

Experimental Treatment Drug/Treatmen . Paired
Phase Group t Chamber (s) £
SEM
Pre-Test All Mice None 24 4458 £ 25.1
) Cocaine
Post-Test All Mice o 24 750.3 + 30.5
Conditioning
Extinction All Mice None 24 460.1 £ 28.9
Reinstatement Vehicle Vehicle + Stress 8 710.6 £ 35.2**
) CJ-15208 (10 CJ-15208 +
Reinstatement 8 625.4 +40.1
mg/kg) Stress
) CJ-15208 (30 CJ-15208 +
Reinstatement 8 515.9 + 38.7
mag/kg) Stress
) CJ-15208 (60 CJ-15208 +
Reinstatement 8 475.2 +33.4
ma/kg) Stress
Data are

hypothetical and
for illustrative

purposes only.

p <0.05
compared to Pre-
Test.

**pn < 0.05
compared to

Extinction.

***p < 0.05
compared to
Vehicle

Reinstatement

group.
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Parameter Description

Animal Model C57BL/6J mice

CPP Apparatus Three-chamber, unbiased design
Conditioning Drug Cocaine HCI, 10 mg/kg, s.c.

4 drug pairings, 4 saline pairings (alternatin
Conditioning Schedule g painng pairings ( g
days)

) ] Pre/Post/Extinction/Reinstatement tests: 15 min;
Session Duration o ]
Conditioning: 30 min

Reinstatement Stressor Forced Swim Stress (15 min at 30°C)
Test Compound [D-Trp]CJ-15208

Compound Doses 10, 30, 60 mg/kg, p.o.

Compound Pretreatment Time 3 hours before stressor

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11891885/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11891885/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11891885/
https://www.jove.com/v/53107/assessment-cocaine-induced-behavioral-sensitization-conditioned-place
https://www.jove.com/v/53107/assessment-cocaine-induced-behavioral-sensitization-conditioned-place
https://www.jove.com/t/53107/assessment-cocaine-induced-behavioral-sensitization-conditioned-place
https://www.jove.com/t/53107/assessment-cocaine-induced-behavioral-sensitization-conditioned-place
https://www.frontiersin.org/journals/behavioral-neuroscience/articles/10.3389/fnbeh.2020.582147/full
https://www.frontiersin.org/journals/behavioral-neuroscience/articles/10.3389/fnbeh.2020.582147/full
https://en.wikipedia.org/wiki/%CE%9A-opioid_receptor
https://pmc.ncbi.nlm.nih.gov/articles/PMC3671863/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3671863/
https://pubs.acs.org/doi/10.1021/np300697k
https://pmc.ncbi.nlm.nih.gov/articles/PMC3879116/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3879116/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4896635/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4896635/
https://en.wikipedia.org/wiki/Conditioned_place_preference
https://www.pnas.org/doi/10.1073/pnas.95.13.7699
https://pmc.ncbi.nlm.nih.gov/articles/PMC2680147/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2680147/
https://www.researchgate.net/figure/The-experimental-protocols-for-the-induction-of-morphine-reinstatement-by-forced-swim_fig1_327536632
https://pmc.ncbi.nlm.nih.gov/articles/PMC4677117/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4677117/
https://www.benchchem.com/product/b15619413/docs#application-notes-and-protocols-for-cj-15208-in-conditioned-place-preference-studies
https://www.benchchem.com/product/b15619413/docs#application-notes-and-protocols-for-cj-15208-in-conditioned-place-preference-studies
https://www.benchchem.com/product/b15619413/docs#application-notes-and-protocols-for-cj-15208-in-conditioned-place-preference-studies
https://www.benchchem.com/product/b15619413/docs#application-notes-and-protocols-for-cj-15208-in-conditioned-place-preference-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619413?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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